(2,4)-Dihydroxy-5-(3-nitrophenyl)pyrimidine, 95%
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Overview
Description
(2,4)-Dihydroxy-5-(3-nitrophenyl)pyrimidine, 95% (2,4-DHNPP) is a synthetic compound that has been studied for its potential applications in scientific research. It is a nitrogen-containing heterocyclic compound, which has been used in various scientific research studies due to its unique properties.
Scientific Research Applications
(2,4)-Dihydroxy-5-(3-nitrophenyl)pyrimidine, 95% has been used in a variety of scientific research studies. It has been used as a reagent in the synthesis of other compounds, as a biological marker to study the metabolism of drugs and other compounds, and as a tool to study the structure and function of proteins. In addition, it has been used as a tool to study the effects of various drugs on the body, as well as to study the effects of various environmental factors on the body.
Mechanism of Action
(2,4)-Dihydroxy-5-(3-nitrophenyl)pyrimidine, 95% is believed to act as an inhibitor of the enzyme cytochrome P450. This enzyme is responsible for the metabolism of many drugs and other compounds. By inhibiting this enzyme, (2,4)-Dihydroxy-5-(3-nitrophenyl)pyrimidine, 95% can prevent the metabolism of certain compounds, which can lead to a variety of effects in the body.
Biochemical and Physiological Effects
(2,4)-Dihydroxy-5-(3-nitrophenyl)pyrimidine, 95% has been studied for its biochemical and physiological effects in the body. Studies have shown that it can inhibit the activity of certain enzymes, such as cytochrome P450, and can also affect the absorption and metabolism of certain drugs. In addition, it can affect the activity of certain hormones, such as estrogen and testosterone.
Advantages and Limitations for Lab Experiments
(2,4)-Dihydroxy-5-(3-nitrophenyl)pyrimidine, 95% has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively stable, which makes it easier to use in experiments. In addition, it is relatively inexpensive and can be easily synthesized in the laboratory. However, it can be toxic in high concentrations and can be difficult to purify.
Future Directions
There are several potential future directions for the use of (2,4)-Dihydroxy-5-(3-nitrophenyl)pyrimidine, 95% in scientific research. One potential direction is to study its effects on the metabolism of other compounds, such as hormones, vitamins, and drugs. In addition, it could be used to study the effects of environmental factors, such as pollution, on the body. Finally, it could be used to study the structure and function of proteins, to develop new drugs, and to study the effects of drugs on the body.
Synthesis Methods
(2,4)-Dihydroxy-5-(3-nitrophenyl)pyrimidine, 95% is synthesized through a chemical process called nitration. This process involves the reaction of a nitrating agent, such as nitric acid, with a phenol, such as 3-nitrophenol, to form a nitro compound. The nitro compound is then reacted with a base, such as sodium hydroxide, to form the desired product, (2,4)-Dihydroxy-5-(3-nitrophenyl)pyrimidine, 95%.
properties
IUPAC Name |
5-(3-nitrophenyl)-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3O4/c14-9-8(5-11-10(15)12-9)6-2-1-3-7(4-6)13(16)17/h1-5H,(H2,11,12,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWJJJSJOGIOIHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C2=CNC(=O)NC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.